molecular formula C24H29N5O2S B286088 N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide

N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide

Cat. No. B286088
M. Wt: 451.6 g/mol
InChI Key: FUICWGAXARPFGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide is a novel compound that has been synthesized and studied extensively in recent years. This compound belongs to the class of triazole derivatives and has shown great potential in scientific research applications.

Mechanism of Action

The mechanism of action of N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. It may also act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide in lab experiments include its high potency and specificity. It has also been shown to have low toxicity in animal models. However, the limitations include its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide. These include:
1. Further studies on the mechanism of action of this compound.
2. Studies on the pharmacokinetics and pharmacodynamics of this compound.
3. Studies on the potential use of this compound in the treatment of other diseases, such as viral infections and autoimmune diseases.
4. Studies on the synthesis of analogs of this compound with improved solubility and potency.
5. Studies on the use of this compound in combination with other drugs for the treatment of cancer and other diseases.
Conclusion
In conclusion, N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide is a novel compound that has shown great potential in scientific research applications. Its high potency and specificity make it a promising candidate for the development of new drugs for the treatment of cancer, fungal infections, and bacterial infections. Further studies are needed to fully understand its mechanism of action and to explore its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide involves a series of chemical reactions. The starting materials are 3,4-dimethylaniline, ethyl acetoacetate, and potassium thioacetate. The reaction involves the formation of a thioester intermediate, which is then treated with hydrazine hydrate to form the triazole ring. The final step involves the acylation of the triazole ring with 2-methylbenzoyl chloride to form the desired compound.

Scientific Research Applications

N-{1-[5-({2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]ethyl}-2-methylbenzamide has shown great potential in scientific research applications. This compound has been studied for its anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

properties

Molecular Formula

C24H29N5O2S

Molecular Weight

451.6 g/mol

IUPAC Name

N-[1-[5-[2-(3,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]ethyl]-2-methylbenzamide

InChI

InChI=1S/C24H29N5O2S/c1-6-29-22(18(5)25-23(31)20-10-8-7-9-16(20)3)27-28-24(29)32-14-21(30)26-19-12-11-15(2)17(4)13-19/h7-13,18H,6,14H2,1-5H3,(H,25,31)(H,26,30)

InChI Key

FUICWGAXARPFGM-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)C(C)NC(=O)C3=CC=CC=C3C

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)C)C(C)NC(=O)C3=CC=CC=C3C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.